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Introduction
Diethylamine NONOate (DEA/NO) is a valuable tool in biomedical research and drug

development, belonging to the class of diazeniumdiolates, also known as NONOates. These

compounds are characterized by their ability to spontaneously release nitric oxide (NO) under

physiological conditions.[1][2][3] The predictable and pH-dependent kinetics of NO release

make DEA/NO and other NONOates indispensable for studying the multifaceted roles of nitric

oxide in various physiological and pathological processes.[2][4] This guide provides a

comprehensive overview of the chemical properties, experimental protocols, and key signaling

pathways associated with Diethylamine NONOate.

Core Chemical Properties
Diethylamine NONOate is a crystalline solid at room temperature.[1][5][6] A summary of its key

chemical identifiers and properties is presented in the tables below for easy reference.

Table 1: Chemical Identifiers
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Property Value

IUPAC Name
diethylamino-hydroxyimino-oxidoazanium;N-

ethylethanamine[7]

Formal Name
Diethylammonium (Z)-1-(N,N-

diethylamino)diazen-1-ium-1,2-diolate[1]

Synonyms
Diethylamine NONOate, DEA/NO, DEA

NONOate[1]

CAS Number 372965-00-9[1][7][8]

Molecular Formula C₈H₂₂N₄O₂ (as diethylammonium salt)[7][9]

Molecular Weight 206.29 g/mol [7][8]

Table 2: Physicochemical Properties
Property Value

Appearance Crystalline solid[1][5][6]

Purity ≥97%[7][8]

Melting Point 45 °C (for the sodium salt hydrate)

UV Maximum (λmax) 250 nm[1][6]

Storage Temperature -80°C[5][6]

Shipped in Dry ice[10][11]

Table 3: Solubility Data
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Solvent Solubility

Ethanol ~25 mg/mL[1][5][6] or 100 mM[7]

DMSO ~2 mg/mL[1][5][6] or 10 mM[7]

DMF ~2 mg/mL[1][5]

PBS (pH 7.2) ~10 mg/mL[1][5][6]

Water 80 mg/mL (Sonication recommended)[12]

Nitric Oxide Release and Mechanism
The utility of Diethylamine NONOate lies in its capacity to act as a nitric oxide donor. This

process is spontaneous and follows first-order kinetics, being primarily dependent on pH.[1][4]

[13]

Table 4: Nitric Oxide Release Profile
Condition Half-life (t½) Moles of NO Released

37°C, pH 7.4 2 minutes[1]
1.5 moles per mole of parent

compound[1]

22-25°C, pH 7.4 16 minutes[1][10]

The decomposition of DEA/NO is nearly instantaneous at a pH of 5.0.[4][13] In alkaline

solutions (pH > 8.0), such as 10 mM NaOH, NONOates are significantly more stable and can

be stored for short periods at -20°C.[4] The release of NO is initiated by lowering the pH,

typically by diluting the alkaline stock solution into a physiological buffer like phosphate-

buffered saline (PBS) at pH 7.4.[4]

Experimental Protocols
Proper handling and preparation of Diethylamine NONOate are crucial for obtaining reliable

and reproducible experimental results.

Storage and Stability
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For long-term storage, DEA/NO should be kept as a crystalline solid under a nitrogen

atmosphere at -80°C, where it is stable for at least one year.[5] The compound is sensitive to

moisture and air, which can cause discoloration and degradation.[5][13]

Preparation of Stock Solutions
Organic Stock Solutions:

Allow the vial of DEA/NO to warm to room temperature before opening to prevent

condensation.

In a fume hood, dissolve the crystalline solid in an organic solvent that has been purged with

an inert gas (e.g., argon or nitrogen). Suitable solvents include ethanol, DMSO, or DMF.[5][6]

For example, to prepare a 10 mM stock solution in DMSO, dissolve 2.06 mg of DEA/NO in 1

mL of anhydrous, purged DMSO.

Store stock solutions at -80°C. It is recommended to use them within 6 months.[9]

Aqueous Stock Solutions:

Organic solvent-free aqueous solutions can be prepared by directly dissolving the crystalline

DEA/NO in an aqueous buffer.[5][6]

For instance, to prepare a stock solution in PBS (pH 7.2), dissolve the compound directly in

the buffer to the desired concentration (solubility is approximately 10 mg/mL).[1][5][6]

It is not recommended to store aqueous solutions for more than one day due to the

spontaneous release of NO.[5][6]

If using water as the solvent for a stock solution, it is advised to filter and sterilize it through a

0.22 µm filter before use in cell culture.[9]

Use in Biological Experiments
Prior to biological experiments, dilute the concentrated stock solution (either organic or

aqueous) into the desired aqueous buffer or cell culture medium.[5][6]
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When using an organic stock solution, ensure that the final concentration of the organic

solvent is minimal to avoid any physiological effects on the experimental system.[5][6]

The release of nitric oxide will commence immediately upon dilution into a buffer with a

physiological pH.

Quantification of DEA/NO Concentration
The concentration of an intact DEA/NO solution can be determined by measuring its

characteristic UV absorbance at 250 nm (ε = 6,500 M⁻¹cm⁻¹).[5] This allows for verification of

the stock solution concentration, especially if there are concerns about its preparation or

storage conditions.

Signaling Pathways and Biological Effects
The nitric oxide released from Diethylamine NONOate influences a variety of signaling

pathways, with the canonical soluble guanylate cyclase (sGC) pathway being the most well-

characterized.

The sGC-cGMP-PKG Signaling Pathway
The primary mechanism of action for NO in many physiological processes is the activation of

soluble guanylate cyclase (sGC).[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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